Cas no 145878-41-7 (Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro-)

• Product Name: Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro-
• CAS No: 145878-41-7
• MF: C₁₀H₁₂N₂O₅S
• MW: 272.277681350708
• CID: 1315941
• PubChem ID: 23353152
• Update Time: 2025-04-20

Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro-
• N-(isopropylsulfonyl)-3-nitrobenzamide
• 3-Nitro-N-(2-propylsulfonyl)phenylcarboxamide
• SCHEMBL8548910
• STQVRJCXHPEYJO-UHFFFAOYSA-N
• DA-10172
• 145878-41-7

• Inchi： 1S/C10H12N2O5S/c1-7(2)18(16,17)11-10(13)8-4-3-5-9(6-8)12(14)15/h3-7H,1-2H3,(H,11,13)
• InChI Key： STQVRJCXHPEYJO-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 272.04676
• Monoisotopic Mass: 272.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 106.38